Cas no 2442-83-3 (1-Phenanthrenecarboxylicacid,1,2,3,4,4a,4b,5,6,10,10a-decahydro-6-(hydroxymethyl)-1,4a-dimethyl-7-(1-methylethyl)-)

• Product Name: 1-Phenanthrenecarboxylicacid,1,2,3,4,4a,4b,5,6,10,10a-decahydro-6-(hydroxymethyl)-1,4a-dimethyl-7-(1-methylethyl)-
• CAS No: 2442-83-3
• MF: C₂₁H₃₂O₃
• MW: 332.476986885071
• CID: 287006
• PubChem ID: 262820
• Update Time: 2025-04-19

1-Phenanthrenecarboxylicacid,1,2,3,4,4a,4b,5,6,10,10a-decahydro-6-(hydroxymethyl)-1,4a-dimethyl-7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Phenanthrenecarboxylicacid,1,2,3,4,4a,4b,5,6,10,10a-decahydro-6-(hydroxymethyl)-1,4a-dimethyl-7-(1-methylethyl)-
• 1H-Indene-5-methanol, 2,3-dihydro-6-hydroxy-
• 6-Hydroxymethyl-5-indanol
• 6-Hydroxymethyl-abietinsaeure
• AGN-PC-00G6GC
• CTK2I6603
• 2442-83-3
• NSC-96774
• 12-(hydroxymethyl)abieta-7,13-dien-18-oic acid
• NSC96774
• DTXSID70947291

• Inchi： 1S/C21H32O3/c1-13(2)16-10-14-6-7-18-20(3,17(14)11-15(16)12-22)8-5-9-21(18,4)19(23)24/h6,10,13,15,17-18,22H,5,7-9,11-12H2,1-4H3,(H,23,24)
• InChI Key： QPHRUPHMYUDTML-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCCC2(C)C3C(C=C(C(C)C)C(CO)C3)=CCC21)=O

Computed Properties

• Exact Mass: 332.23526
• Monoisotopic Mass: 332.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 493.6°C at 760 mmHg
• Flash Point: 266.4°C
• Refractive Index: 1.553
• PSA: 57.53
• LogP: 4.42460